ethyl 4-(2-((5-((2-chloro-6-fluorobenzamido)methyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)acetamido)benzoate

• IUPAC Name: ethyl 4-[[2-[[5-[[(2-chloro-6-fluorobenzoyl)amino]methyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C27H23ClFN5O4S/c1-2-38-26(37)17-11-13-18(14-12-17)31-23(35)16-39-27-33-32-22(34(27)19-7-4-3-5-8-19)15-30-25(36)24-20(28)9-6-10-21(24)29/h3-14H,2,15-16H2,1H3,(H,30,36)(H,31,35)
• InChI Key: NNEKOLOXIBQBFC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2C3=CC=CC=C3)CNC(=O)C4=C(C=CC=C4Cl)F
• Molecular Formula: C27H23ClFN5O4S
• Molecular Weight: 568.0 g/mol
• CAS No.: 393871-78-8

Description

Ethyl 4-(2-((5-((2-chloro-6-fluorobenzamido)methyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)acetamido)benzoate is a useful research compound. Its molecular formula is C27H23ClFN5O4S and its molecular weight is 568.02. The purity is usually 95%.
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Scientific Research Applications

Chemistry of sym-Tetrazine

• Synthesis and Characterization : Ethyl benzoate thiocarbohydrazone, related to the compound , was synthesized and characterized, showing significant potential in the field of heterocyclic compound research. This research lays the foundation for understanding similar compounds like ethyl 4-(2-((5-((2-chloro-6-fluorobenzamido)methyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)acetamido)benzoate (Postovskii et al., 1977).

Synthesis and Biological Activities of Derivatives

• Antiproliferatory and Differentiation Inducing Properties : Derivatives of similar compounds have been synthesized and evaluated for their ability to induce differentiation and proliferation of various cell lines. This research is crucial for understanding the potential biomedical applications of this compound in cancer research and treatment (郭瓊文, 2006).

π-hole Tetrel Bonding Interactions

• Molecular Interactions and Synthesis : Research on triazole derivatives, closely related to the compound of interest, demonstrated the importance of π-hole tetrel bonding interactions. This study provides insights into the molecular interactions and potential applications in material science and drug design (Ahmed et al., 2020).

Synthesis and Characterization of Antimicrobial Agents

• Antibacterial and Antifungal Properties : Studies on similar compounds have revealed their potential as antimicrobial agents. This could imply that this compound might have applications in developing new antibacterial and antifungal drugs (Desai et al., 2007).

Glycine Derivatives in Antitumor Research

• In Vitro Antitumor Activity : The synthesis of compounds similar to this compound and their evaluation in in vitro antitumor activity tests provides a basis for potential cancer therapy research (Yun-jun, 2011).